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Compound of Interest

Compound Name: Bromine pentafluoride

CAS No.: 7789-30-2

Cat. No.: B1222226

Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe neutralization and management of Bromine
Pentafluoride (BrF₅) spills. The information is presented in a question-and-answer format to

address specific issues that may arise during experimental work.

Frequently Asked Questions (FAQs)
Q1: What are the immediate dangers of a Bromine Pentafluoride spill?

A Bromine Pentafluoride (BrF₅) spill presents severe and immediate hazards. It is a powerful

oxidizing agent that reacts explosively with water and can ignite organic materials on contact.

[1] Its vapors are highly corrosive and toxic, causing severe burns to the skin, eyes, and

mucous membranes.[1][2] Inhalation of fumes can lead to delayed and potentially fatal

pulmonary edema.[3][4] Upon contact with moist air, it releases toxic and corrosive fumes,

including hydrofluoric acid (HF) and bromic acid (HBrO₃).[1][5]

Q2: Can I use water to clean up a BrF₅ spill?
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Absolutely not. NEVER use water or foam on a Bromine Pentafluoride spill.[2][5] BrF₅ reacts

violently and explosively with water.[3][6][7] This reaction is highly exothermic and produces

highly toxic and corrosive acids, significantly worsening the hazard.[5][6]

Q3: What materials should I use to absorb a BrF₅ spill?

For any BrF₅ spill, you must use dry, inert absorbent materials. Recommended materials

include:

Dry sand[8][9]

Dry earth[9]

Vermiculite[3][9]

Do NOT use combustible absorbents such as sawdust, paper, or cloth, as they can ignite

explosively upon contact with BrF₅.[9]

Q4: What is the correct personal protective equipment (PPE) for handling a BrF₅ spill?

A comprehensive and non-negotiable PPE ensemble is required. Only trained personnel

equipped with the following should attempt to manage a spill:[3][8]

Respiratory Protection: A full-facepiece, positive-pressure, self-contained breathing

apparatus (SCBA) is mandatory.[5][8] Air-purifying respirators are not sufficient.

Body Protection: A gas-tight, chemical-resistant suit (e.g., DuPont Tychem® Responder® or

equivalent) is necessary to prevent skin contact.[5]

Hand Protection: Chemical-resistant gloves are required.[8]

Eye Protection: A full face shield or chemical safety goggles should be worn, even with an

SCBA.[8][10]

Footwear: Safety shoes or boots are required.[10]

Q5: What are the initial steps to take immediately following a BrF₅ spill?
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Evacuate: Immediately evacuate all non-essential personnel from the spill area.[3][8]

Isolate: Secure and control access to the contaminated zone. For large spills, an isolation

distance of up to 215 meters (700 feet) may be necessary.[11]

Ventilate: If it can be done safely, increase ventilation in the area to disperse the gas.[5]

Alert: Notify your institution's emergency response team and environmental health and safety

(EHS) department immediately.

Troubleshooting Guide
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Issue Encountered Recommended Action Critical Considerations

Fuming "smoke" observed

from spill

This is the reaction of BrF₅

with ambient moisture,

producing acidic vapors.[1] Do

not approach without full PPE,

including SCBA. Increase

ventilation if safe to do so.

The fumes are highly toxic and

corrosive. Inhalation can cause

severe lung damage.[4]

Spill has come into contact

with organic material (e.g.,

paper, wood, solvents)

There is a high risk of fire or

explosion.[3][7] Do not attempt

to extinguish with water. Use a

dry chemical (Class D) or CO₂

fire extinguisher.[5][9]

Evacuate the area immediately

and call emergency

responders.

BrF₅ is a strong oxidizer that

enhances the combustion of

other substances.[5]

Accidental skin or eye contact

Skin: Immediately flush the

affected area with copious

amounts of water for at least

15-30 minutes and remove all

contaminated clothing.[5][10]

Seek immediate medical

attention. For hydrofluoric acid

burns, medical professionals

may apply calcium gluconate

gel.[10] Eyes: Immediately

flush eyes with large amounts

of water for at least 15-30

minutes, lifting the upper and

lower eyelids.[5][10] Seek

immediate medical attention.

Rapid and thorough

decontamination is critical.

Effects of exposure,

particularly pulmonary edema,

can be delayed.[3][5]

Small spill contained within a

fume hood

Ensure the fume hood is

functioning correctly. Wearing

full PPE, cautiously cover the

spill with a dry inert absorbent

like sand or vermiculite.[5][9]

Do not use water to wash

down the fume hood after

cleanup is complete.[5]
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Collect the absorbed material

into a sealed, compatible

container for hazardous waste

disposal.

Data Presentation
Table 1: Physical and Chemical Properties of Bromine
Pentafluoride

Property Value

CAS Number 7789-30-2[8]

Molecular Formula BrF₅[8]

Appearance Colorless to pale yellow, fuming liquid[2][5]

Boiling Point 40.3°C (104.5°F)[7]

Vapor Pressure 328 mmHg at 20°C (68°F)[9]

Water Solubility Reacts explosively[3][6][7]

Specific Gravity 2.48 g/cm³[9]

Vapor Density 6.05 (Air = 1)[9]

Table 2: Compatibility and Incompatibility of Bromine
Pentafluoride
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Category Examples

Compatible Absorbents Dry Sand, Dry Earth, Vermiculite[8][9]

Compatible Extinguishing Agents Dry Chemical, Carbon Dioxide (CO₂)[5][9]

Violently Reactive / Incompatible

Water, Steam, Organic Compounds (fuels,

solvents, paper, grease), Hydrogen-Containing

Materials (ammonia, acetic acid), Most Metals,

Metal Oxides, Acids, Glass[3][5][6][8]

Safe for Storage Containers
Certain types of stainless steel, Monel, Nickel,

Copper[3][8]

Experimental Protocols
Protocol 1: Small-Scale Spill Control and Absorption
(<100 mL)
Objective: To safely contain and absorb a small spill of Bromine Pentafluoride using inert

materials.

Materials:

Full PPE ensemble (as described in FAQ 4)

Dry Sand or Vermiculite

Non-sparking scoops or shovels

Sealable, compatible waste container (e.g., made of stainless steel or Monel)

Plastic sheet

Procedure:

Don PPE: Before approaching the spill, ensure the complete PPE ensemble is worn

correctly.
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Stop the Source: If it is safe to do so, stop the leak or flow of BrF₅.[10]

Contain the Spill: Create a dike around the spill using dry sand or vermiculite to prevent it

from spreading.[10]

Absorb the Liquid: Gently and slowly cover the spilled material with dry sand or vermiculite.

[5][9] Avoid splashing. Do not use combustible absorbents.[9]

Cover to Minimize Fumes: Once the liquid is absorbed, cover the area with a plastic sheet to

minimize fuming while preparing for collection.[6]

Collect Residue: Using non-sparking tools, carefully scoop the absorbed material into the

designated, labeled, sealable waste container.[10]

Seal and Store: Securely seal the container. Store it in a cool, well-ventilated area away from

incompatible materials until it can be collected for hazardous waste disposal.

Final Decontamination: Ventilate the area thoroughly. Do not wash the area with water.[5]

Consult your institution's EHS for specific surface decontamination procedures.

Visualizations
Logical Workflow for BrF₅ Spill Response
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Immediate Actions

Spill Management (Trained Personnel Only)

Critical Cautions

BrF₅ Spill Occurs

Evacuate Area

Alert Emergency Team & EHS

Isolate & Secure Zone

Ventilate Area (If Safe)

Don Full PPE (SCBA Required)

Assess Spill Size & Risks

Contain with Dry, Inert Material
(e.g., Sand, Vermiculite) NO WATER OR FOAM NO COMBUSTIBLE ABSORBENTS

Cover & Absorb Spill

Collect Absorbed Material
(Non-Sparking Tools)

Package in Sealed, Compatible Container

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for safe response to a Bromine Pentafluoride spill.
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Hazardous Hydrolysis Reaction of BrF₅

Reactants

Hazardous Products

BrF₅
(Bromine Pentafluoride)

Violent / Explosive
Reaction

3H₂O
(Water/Moisture)

HBrO₃

(Bromic Acid)
5HF

(Hydrofluoric Acid)

Click to download full resolution via product page

Caption: The hazardous reaction of Bromine Pentafluoride with water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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